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Compound of Interest

Compound Name:
Benzyl 3-aminoazetidine-1-

carboxylate

Cat. No.: B052675 Get Quote

An In-depth Technical Guide to Benzyl 3-aminoazetidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Benzyl 3-aminoazetidine-1-
carboxylate, a key building block in medicinal chemistry and drug discovery. This document

outlines its chemical properties, synthesis, and characterization, offering a valuable resource

for researchers in the field.

Chemical Properties and Identifiers
Benzyl 3-aminoazetidine-1-carboxylate is a versatile bifunctional molecule, incorporating a

reactive primary amine and a carbamate-protected azetidine ring. This structure makes it an

important synthon for the introduction of the 3-aminoazetidine moiety in the design of novel

therapeutic agents.
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Property Value

CAS Number 112257-20-2[1]

Molecular Formula C₁₁H₁₄N₂O₂[1]

Molecular Weight 206.24 g/mol [1]

IUPAC Name benzyl 3-aminoazetidine-1-carboxylate[1]

Synonyms
1-Cbz-3-aminoazetidine, 1-Boc-3-

aminoazetidine

Logical Workflow for Synthesis and Application
The following diagram illustrates a typical workflow from the synthesis of Benzyl 3-
aminoazetidine-1-carboxylate to its potential application in drug discovery.
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis, characterization, and application of Benzyl
3-aminoazetidine-1-carboxylate in drug discovery.

Experimental Protocols
While specific experimental procedures can vary, the following provides a representative

protocol for the synthesis and purification of Benzyl 3-aminoazetidine-1-carboxylate.

Synthesis of Benzyl 3-aminoazetidine-1-carboxylate
This procedure involves the protection of 3-aminoazetidine with a benzyloxycarbonyl (Cbz)

group.

Materials:

3-Aminoazetidine dihydrochloride

Benzyl chloroformate (Cbz-Cl)

Sodium bicarbonate (NaHCO₃)

Dichloromethane (DCM)

Water (H₂O)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve 3-aminoazetidine dihydrochloride in water.

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of sodium bicarbonate in water to neutralize the hydrochloride salt.
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Add a solution of benzyl chloroformate in dichloromethane dropwise to the reaction mixture

while maintaining the temperature at 0 °C.

Allow the reaction to warm to room temperature and stir for 12-18 hours.

Separate the organic layer and wash it sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.

Purification by Column Chromatography
Materials:

Crude Benzyl 3-aminoazetidine-1-carboxylate

Silica gel

Eluent system (e.g., a gradient of ethyl acetate in hexanes)

Procedure:

Prepare a silica gel column using the chosen eluent system.

Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a

small amount of silica gel.

Load the adsorbed product onto the column.

Elute the column with the chosen eluent system, collecting fractions.

Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the

desired product.

Combine the pure fractions and remove the solvent under reduced pressure to obtain the

purified Benzyl 3-aminoazetidine-1-carboxylate.

Characterization
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The identity and purity of the final compound should be confirmed by standard analytical

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra should

be acquired to confirm the chemical structure.

Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry can be used to

confirm the molecular weight of the compound.

High-Performance Liquid Chromatography (HPLC): HPLC analysis is employed to determine

the purity of the final product.

This guide provides a foundational understanding of Benzyl 3-aminoazetidine-1-carboxylate.

For specific applications, further optimization of the described protocols may be necessary.

Researchers should always consult relevant safety data sheets (SDS) and perform risk

assessments before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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